Methyl 2-[(2,4-dichlorophenyl)carbamoylamino]-3-phenylpropanoate

• IUPAC Name: methyl 2-[(2,4-dichlorophenyl)carbamoylamino]-3-phenylpropanoate
• InChI: InChI=1S/C17H16Cl2N2O3/c1-24-16(22)15(9-11-5-3-2-4-6-11)21-17(23)20-14-8-7-12(18)10-13(14)19/h2-8,10,15H,9H2,1H3,(H2,20,21,23)
• InChI Key: UCJIZDZUSXVZHL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3
• Molecular Weight: 367.2 g/mol

Description

Methyl N-{[(2,4-dichlorophenyl)amino]carbonyl}phenylalaninate is a chemical compound with a complex structure, featuring a phenylalanine derivative linked to a dichlorophenyl group through an amide bond

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-[(2,4-dichlorophenyl)carbamoylamino]-3-phenylpropanoate typically involves the reaction of 2,4-dichloroaniline with phenylalanine methyl ester in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature, resulting in the formation of the desired compound after purification .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and automated reaction systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Methyl N-{[(2,4-dichlorophenyl)amino]carbonyl}phenylalaninate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the dichlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenylalanine derivatives.

Scientific Research Applications

Methyl N-{[(2,4-dichlorophenyl)amino]carbonyl}phenylalaninate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in drug development for treating various diseases.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of Methyl 2-[(2,4-dichlorophenyl)carbamoylamino]-3-phenylpropanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression regulation, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• Methyl N-(2,4-dichlorophenyl)carbamate
• 2,4-Dichlorophenylalanine
• N-(2,4-Dichlorophenyl)glycine

Uniqueness

Methyl N-{[(2,4-dichlorophenyl)amino]carbonyl}phenylalaninate is unique due to its specific structural features, which confer distinct chemical and biological properties.